![molecular formula C7H5BrN2O B2617780 4-Bromobenzo[d]oxazol-2-amine CAS No. 1806340-56-6](/img/structure/B2617780.png)
4-Bromobenzo[d]oxazol-2-amine
Overview
Description
4-Bromobenzo[d]oxazol-2-amine is a chemical compound with the molecular formula C7H5BrN2O and a molecular weight of 213.03 . It is a derivative of benzoxazole, a heterocyclic compound with a five-membered ring containing one oxygen atom at position 1 and a nitrogen atom at position 3 .
Molecular Structure Analysis
The molecular structure of 4-Bromobenzo[d]oxazol-2-amine consists of a benzene ring fused with an oxazole ring. The oxazole ring is a five-membered ring containing one oxygen atom and one nitrogen atom . The bromine atom is attached to the fourth carbon of the benzene ring .Scientific Research Applications
- Quorum sensing (QS) is a bacterial cell–cell communication mechanism that regulates behaviors such as biofilm formation and virulence production. Novel compounds that inhibit QS without being antibiotics are emerging fields. Researchers have designed and synthesized a library of benzo[d]thiazole/quinoline-2-thiol bearing 2-oxo-2-substituted-phenylethan-1-yl compounds . Among these, compounds 3, 6, and 7 showed promising quorum-sensing inhibition in the LasB system, making them potential candidates for preventing biofilm formation and reducing toxin production .
- The compound benzo[d]oxazol-2-amine and its derivatives were evaluated for antiproliferative activity. Benzoxazole analogue A2 exhibited promising activity against the T-Jurkat cell line and peripheral mononuclear blood cells (PBMCs) .
- Benzo[d]oxazol-2-yl(aryl(thienyl))methanimines serve as key intermediates in the synthesis of substituted imidazoles. Researchers developed a synthetic pathway from readily available 2-((4-aryl(thienyl)-5H-1,2,3-dithiazol-5-ylidene)amino)phenols to create these imidazole derivatives .
- Computational calculations suggest that the benzo[d]oxazol-2-amine derivatives are suitable templates for further drug development. Their affinity for the active site of Pseudomonas aeruginosa quorum sensing LasR system was better than reference compounds .
- Compounds 3, 6, and 7 specifically inhibit the LasB system, making them selective quorum-sensing inhibitors. Their IC50 values indicate their potency in disrupting bacterial communication .
Quorum Sensing Inhibition
Anti-Proliferative Activity
Synthetic Pathway to Substituted Imidazoles
Drug Development Template
Selective LasB Quorum Sensing Inhibitors
Reduced Cytotoxicity
Mechanism of Action
Pharmacokinetics
The pharmacokinetics of 4-Bromobenzo[d]oxazol-2-amine, including its absorption, distribution, metabolism, and excretion (ADME) properties, are not well-studied. These properties significantly impact the bioavailability of a compound, determining how much of the compound reaches its targets in the body. Future studies should focus on understanding the pharmacokinetics of 4-Bromobenzo[d]oxazol-2-amine .
properties
IUPAC Name |
4-bromo-1,3-benzoxazol-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrN2O/c8-4-2-1-3-5-6(4)10-7(9)11-5/h1-3H,(H2,9,10) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VDOPLRREAKADRV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)Br)N=C(O2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.03 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromobenzo[d]oxazol-2-amine | |
CAS RN |
1806340-56-6 |
Source
|
| Record name | 4-bromo-1,3-benzoxazol-2-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-methyl-1,1-dioxo-2H,3H,4H-1lambda6-pyrazolo[1,5-e][1,2,5]thiadiazine-7-carboxylic acid](/img/structure/B2617697.png)
![2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)piperidin-4-ylidene]-2-fluoroacetic acid](/img/structure/B2617708.png)
![1-(2-Fluorophenyl)sulfonyl-2-[2-(2-methoxyphenyl)ethyl]guanidine](/img/structure/B2617711.png)
![N-(4-chlorobenzyl)-2-(1-isopropyl-4-oxo[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide](/img/structure/B2617716.png)
